Cas no 88683-45-8 (1H-Isoindole-1,3(2H)-dione, 2-[(4-methoxyphenyl)thio]-)

1H-Isoindole-1,3(2H)-dione, 2-[(4-methoxyphenyl)thio]- structure
88683-45-8 structure
Product Name:1H-Isoindole-1,3(2H)-dione, 2-[(4-methoxyphenyl)thio]-
CAS No:88683-45-8
MF:C15H11NO3S
MW:285.317742586136
CID:624723
PubChem ID:12879123
Update Time:2025-04-19

1H-Isoindole-1,3(2H)-dione, 2-[(4-methoxyphenyl)thio]- Chemical and Physical Properties

Names and Identifiers

    • 1H-Isoindole-1,3(2H)-dione, 2-[(4-methoxyphenyl)thio]-
    • 2-(4-methoxyphenyl)sulfanylisoindole-1,3-dione
    • 1H-Isoindole-1,3(2H)-dione,2-[(4-methoxyphenyl)thio]
    • 2-(4-methoxyphenyl)isoindoline-1,3-dione
    • N-(4-methoxy-benzenesulfenyl)-phthalimide
    • N-(4-Methoxy-benzolsulfenyl)-phthalimid
    • 88683-45-8
    • SCHEMBL16694595
    • DTXSID70512185
    • 2-((4-Methoxyphenyl)thio)isoindoline-1,3-dione
    • N-(p-Methoxyphenylsulfanyl)phthalimide
    • 2-[(4-Methoxyphenyl)sulfanyl]-1H-isoindole-1,3(2H)-dione
    • Inchi: 1S/C15H11NO3S/c1-19-10-6-8-11(9-7-10)20-16-14(17)12-4-2-3-5-13(12)15(16)18/h2-9H,1H3
    • InChI Key: YVWDSIMDUBBQIW-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(=CC=1)OC)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

  • Exact Mass: 285.04600
  • Monoisotopic Mass: 285.04596439g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 369
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 71.9Ų

Experimental Properties

  • PSA: 71.91000
  • LogP: 2.93640

1H-Isoindole-1,3(2H)-dione, 2-[(4-methoxyphenyl)thio]- Related Literature

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